99-92-3

4-Aminoacetophenone

In Stock

• CAS RN:
• 99-92-3

• Formula:
• C8H9NO

• InChI:
• InChI=1S/C8H9NO/c1-6(10)7-2-4-8(9)5-3-7/h2-5H,9H2,1H3

• InChIKey:
• GPRYKVSEZCQIHD-UHFFFAOYSA-N

• 4′ -Aminoacetophenone, commonly known as Clenbuterol Impurity D, is a related compound of sympathomimetic amine drug clenbuterol. Clenbuterol belongs to a group of compounds referred to as β -2-agonists and is generally used in the treatment of asthma.
  Pharmaceutical secondary standards for application in quality control, provide pharma laboratories and manufacturers with a convenient and cost-effective alternative to the preparation of in-house working standards.
  
  

3'-Fluoro-2'-hydroxyacetophenone

In Stock

• CAS RN:
• 699-92-3

• Formula:
• C8H7FO2

• InChI:
• InChI=1S/C8H7FO2/c1-5(10)6-3-2-4-7(9)8(6)11/h2-4,11H,1H3

• InChIKey:
• WXTHZWWWCICGAN-UHFFFAOYSA-N

• 3'-Fluoro-2'-hydroxyacetophenone is a useful research compound. Its molecular formula is C8H7FO2 and its molecular weight is 154.14 g/mol. The purity is usually 95%.

5-Chloro-[1,2,4]triazolo[1,5-a]pyrimidin-7-amine

In Stock

• CAS RN:
• 5899-92-3

• Formula:
• C5H4ClN5

• InChI:
• InChI=1S/C5H4ClN5/c6-3-1-4(7)11-5(10-3)8-2-9-11/h1-2H,7H2

• InChIKey:
• ZQTUNHJJOPOZEZ-UHFFFAOYSA-N

• 5-Chloro-[1,2,4]triazolo[1,5-a]pyrimidin-7-amine is a useful research compound. Its molecular formula is C5H4ClN5 and its molecular weight is 169.57. The purity is usually 95%.

Manganese hydrogen citrate

• CAS RN:
• 71799-92-3

• Formula:
• C6H6MnO7

• InChI:
• InChI=1S/C6H8O7.Mn/c7-3(8)1-6(13,5(11)12)2-4(9)10;/h13H,1-2H2,(H,7,8)(H,9,10)(H,11,12);/q;+2/p-2

• InChIKey:
• YKPGEBJMSSYKPC-UHFFFAOYSA-L

• Manganese hydrogen citrate is a useful research compound. Its molecular formula is C6H6MnO7 and its molecular weight is 245.05 g/mol. The purity is usually 95%.

(2-Amino-3-phenylpropyl)(methyl)amine

In Stock

• CAS RN:
• 128899-92-3

• Formula:
• C10H16N2

• InChI:
• InChI=1S/C10H16N2/c1-12-8-10(11)7-9-5-3-2-4-6-9/h2-6,10,12H,7-8,11H2,1H3

• InChIKey:
• REGVHZUNENZGJG-UHFFFAOYSA-N

• (2-Amino-3-phenylpropyl)(methyl)amine is a useful research compound. Its molecular formula is C10H16N2 and its molecular weight is 164.252. The purity is usually 95%.

3-[(4-tert-butylphenyl)sulfonyl]-6-methylquinolin-4(1H)-one

In Stock

• CAS RN:
• 872199-92-3

• Formula:
• C20H21NO3S

• InChI:
• InChI=1S/C20H21NO3S/c1-13-5-10-17-16(11-13)19(22)18(12-21-17)25(23,24)15-8-6-14(7-9-15)20(2,3)4/h5-12H,1-4H3,(H,21,22)

• InChIKey:
• QXZQMVPJYBQQIH-UHFFFAOYSA-N

• 3-[(4-tert-butylphenyl)sulfonyl]-6-methylquinolin-4(1H)-one is a useful research compound. Its molecular formula is C20H21NO3S and its molecular weight is 355.45. The purity is usually 95%.

2-[4-(heptyloxy)benzamido]benzoic acid

In Stock

• CAS RN:
• 1556299-92-3

• Formula:
• C21H25NO4

• 2-[4-(heptyloxy)benzamido]benzoic acid is a useful research compound. Its molecular formula is C21H25NO4 and its molecular weight is 355.4. The purity is usually 95%.

N-(4-acetylphenyl)-2-({3-[4-(2,3-dimethylphenyl)piperazin-1-yl]pyrazin-2-yl}sulfanyl)acetamide

In Stock

• CAS RN:
• 1030099-92-3

• Formula:
• C26H29N5O2S

• InChI:
• InChI=1S/C26H29N5O2S/c1-18-5-4-6-23(19(18)2)30-13-15-31(16-14-30)25-26(28-12-11-27-25)34-17-24(33)29-22-9-7-21(8-10-22)20(3)32/h4-12H,13-17H2,1-3H3,(H,29,33)

• InChIKey:
• ISFBCVWIBVVWFX-UHFFFAOYSA-N

• N-(4-acetylphenyl)-2-({3-[4-(2,3-dimethylphenyl)piperazin-1-yl]pyrazin-2-yl}sulfanyl)acetamide is a useful research compound. Its molecular formula is C26H29N5O2S and its molecular weight is 475.61. The purity is usually 95%.

3-fluoro-4-methoxy-N-((5-(thiophene-3-carbonyl)thiophen-2-yl)methyl)benzamide

In Stock

• CAS RN:
• 1797299-92-3

• Formula:
• C18H14FNO3S2

• InChI:
• InChI=1S/C18H14FNO3S2/c1-23-15-4-2-11(8-14(15)19)18(22)20-9-13-3-5-16(25-13)17(21)12-6-7-24-10-12/h2-8,10H,9H2,1H3,(H,20,22)

• InChIKey:
• YNAQDVISFQVMRP-UHFFFAOYSA-N

• 3-fluoro-4-methoxy-N-((5-(thiophene-3-carbonyl)thiophen-2-yl)methyl)benzamide is a useful research compound. Its molecular formula is C18H14FNO3S2 and its molecular weight is 375.43. The purity is usually 95%.

5-Chloro-2,3-dihydro-1H-pyrrolo[3,2-b]pyridine-6-carboxylic acid;hydrochloride

In Stock

• CAS RN:
• 2230799-92-3

• Formula:
• C8H8Cl2N2O2

• InChI:
• InChI=1S/C8H7ClN2O2.ClH/c9-7-4(8(12)13)3-6-5(11-7)1-2-10-6;/h3,10H,1-2H2,(H,12,13);1H

• InChIKey:
• USAOIXKHIVFQMA-UHFFFAOYSA-N

• 5-Chloro-2,3-dihydro-1H-pyrrolo[3,2-b]pyridine-6-carboxylic acid;hydrochloride is a useful research compound. Its molecular formula is C8H8Cl2N2O2 and its molecular weight is 235.06. The purity is usually 95%.

tert-Butyl 4-(benzo[d][1,3]dioxole-5-carbonyl)-2-methylpiperazine-1-carboxylate

Usually In Stock

• CAS RN:
• 1420999-92-3

• Formula:
• C18H24N2O5

• InChI:
• InChI=1S/C18H24N2O5/c1-12-10-19(7-8-20(12)17(22)25-18(2,3)4)16(21)13-5-6-14-15(9-13)24-11-23-14/h5-6,9,12H,7-8,10-11H2,1-4H3

• InChIKey:
• QDDOYQBMBDAZDC-UHFFFAOYSA-N

• Tert-Butyl 4-(benzo[d][1,3]dioxole-5-carbonyl)-2-methylpiperazine-1-carboxylate is a useful research compound. Its molecular formula is C18H24N2O5 and its molecular weight is 348.4 g/mol. The purity is usually 95%.

tert-butyl (2R)-3-benzylsulfanyl-2-[2-[bis[2-[(2-methylpropan-2-yl)oxy]-2-oxoethyl]amino]ethyl-[2-[(2-methylpropan-2-yl)oxy]-2-oxoethyl]amino]propanoate

In Stock

• CAS RN:
• 1331899-92-3

• Formula:
• C34H56N2O8S

• InChI:
• InChI=1S/C34H56N2O8S/c1-31(2,3)41-27(37)20-35(21-28(38)42-32(4,5)6)18-19-36(22-29(39)43-33(7,8)9)26(30(40)44-34(10,11)12)24-45-23-25-16-14-13-15-17-25/h13-17,26H,18-24H2,1-12H3/t26-/m0/s1

• InChIKey:
• LBVUQDRAXRBVLE-SANMLTNESA-N

• Tert-butyl (2R)-3-benzylsulfanyl-2-[2-[bis[2-[(2-methylpropan-2-yl)oxy]-2-oxoethyl]amino]ethyl-[2-[(2-methylpropan-2-yl)oxy]-2-oxoethyl]amino]propanoate is a useful research compound. Its molecular formula is C34H56N2O8S and its molecular weight is 652.888. The purity is usually 95%.

4-Hydroxyisoleucine

• CAS RN:
• 55399-92-3; 55399-93-4; 781658-23-9

• Formula:
• C6H13NO3

• InChI:
• InChI=1S/C6H13NO3/c1-3(4(2)8)5(7)6(9)10/h3-5,8H,7H2,1-2H3,(H,9,10)/t3-,4?,5-/m0/s1

• InChIKey:
• OSCCDBFHNMXNME-DSDZBIDZSA-N

• 4-Hydroxy-L-isoleucine is an isoleucine derivative.